Cas no 1092461-27-2 (3-Ethoxy-2,6-difluorobenzoyl chloride)

• Product Name: 3-Ethoxy-2,6-difluorobenzoyl chloride
• CAS No: 1092461-27-2
• MF: C₉H₇ClF₂O₂
• MW: 220.600488901138
• MDL: MFCD11519369
• CID: 3161288
• PubChem ID: 57361367
• Update Time: 2025-10-12

3-Ethoxy-2,6-difluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-2,6-difluorobenzoyl chloride
• 1092461-27-2
• MFCD11519369
• DTXSID701287117
• JS-4874
• 3-ethoxy-2,6-difluorobenzoylchloride
• AKOS015956833

• MDL： MFCD11519369
• Inchi： 1S/C9H7ClF2O2/c1-2-14-6-4-3-5(11)7(8(6)12)9(10)13/h3-4H,2H2,1H3
• InChI Key： XGDCQLWWBIGNFG-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C=CC(=C1F)OCC)F)=O

Computed Properties

• Exact Mass: 220.0102635Da
• Monoisotopic Mass: 220.0102635Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-Ethoxy-2,6-difluorobenzoyl chloride

3-Ethoxy-2,6-Difluorobenzoyl Chloride: A Comprehensive Overview

The compound 3-Ethoxy-2,6-Difluorobenzoyl Chloride, with CAS No. 1092461-27-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzoyl group substituted with ethoxy and difluoro groups at specific positions. The combination of these substituents imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

Chemical Structure and Properties

3-Ethoxy-2,6-Difluorobenzoyl Chloride consists of a benzene ring with three substituents: an ethoxy group at position 3 and fluorine atoms at positions 2 and 6. The benzoyl chloride functional group at position 1 (the para position relative to the ethoxy group) is highly reactive due to the electron-withdrawing nature of the chlorine atom. This reactivity makes the compound an excellent electrophile in nucleophilic acyl substitution reactions, which are commonly utilized in peptide bond formation and other organic transformations.

Synthesis and Applications

The synthesis of 3-Ethoxy-2,6-Difluorobenzoyl Chloride typically involves multi-step processes that include Friedel-Crafts acylation or other electrophilic aromatic substitution methods. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly production methods for this compound. Its applications span across various industries, including pharmaceuticals, agrochemicals, and specialty chemicals.

Pharmaceutical Applications

In the pharmaceutical sector, 3-Ethoxy-2,6-Difluorobenzoyl Chloride is often used as an intermediate in the synthesis of complex molecules with potential therapeutic benefits. For instance, its role as a building block in peptide synthesis has been pivotal in developing novel drugs targeting various diseases. Recent studies have highlighted its utility in creating bioisosteres—molecules that mimic the biological activity of existing drugs but with improved pharmacokinetic properties.

Research Highlights

Recent research has focused on optimizing the use of 3-Ethoxy-2,6-Difluorobenzoyl Chloride in asymmetric synthesis and catalytic processes. Scientists have explored its application in enantioselective reactions, which are crucial for producing chiral pharmaceutical compounds. Additionally, its role in developing fluorinated drugs has been emphasized due to the unique pharmacological properties imparted by fluorine atoms.

Safety and Handling

Despite its valuable applications, proper handling of 3-Ethoxy-2,6-Difluorobenzoyl Chloride is essential due to its reactive nature. It is recommended to handle this compound under controlled conditions to avoid unintended reactions or exposure risks. Storage guidelines typically include keeping it in a cool, dry place away from incompatible materials.

Future Prospects

The future of 3-Ethoxy-2,6-Difluorobenzoyl Chloride looks promising as researchers continue to explore its potential in advanced chemical transformations. Its versatility as an intermediate suggests that it will remain a key player in the development of innovative chemical entities across multiple industries.